PF-06456384 trihydrochloride, >=98% (HPLC)
Overview
Description
PF-06456384 is a highly potent and selective NaV1.7 inhibitor (IC50 NaV1.7 = 0.01 nM). PF-06456384 ultimately showed a lack of preclinical efficacy in a mouse formalin pain model and was not progressed further. PF-06456384 may be used to illustrate the potential to support further in vitro and in vivo evaluation of the translation of NaV1.7 inhibition to the treatment of pain.
Scientific Research Applications
Nature and Energies of Electrons and Holes in a Conjugated Polymer
- Application : Investigation of electron and hole injection in poly-2,7-(9,9-dihexylfluorene) (pF), with implications for understanding polaron formation in conjugated polymers.
- Details : Study of transient absorption spectra of monoions and bimolecular charge-transfer reactions.
- Source : (Takeda, Asaoka, & Miller, 2006)
Protective Effects of Paeoniflorin in PC12 Cells
- Application : Examining neuroprotective effects of Paeoniflorin (PF) on MPP+- or acid-induced injury in PC12 cells.
- Details : Focus on the role of PF in modulating autophagy in neuron injury models.
- Source : (Cao et al., 2010)
Reductive Amination with Sodium Triacetoxyborohydride
- Application : Utilizing sodium triacetoxyborohydride for the reductive amination of aldehydes and ketones.
- Details : Study includes limitations and solvent effects in the reaction.
- Source : (Abdel-Magid et al., 1996)
Pharmacokinetics of Thiouracil Derivative PF-06282999
- Application : Investigating the pharmacokinetics and disposition of PF-06282999, a myeloperoxidase enzyme inactivator.
- Details : Focus on metabolic turnover and elimination mechanisms.
- Source : (Dong et al., 2016)
Inhibitory Effects of Paeoniflorin on Tributyltin Chloride-Induced Neuronal Apoptosis
- Application : Exploring the effect of Paeoniflorin (PF) on TBTC-induced neurodegeneration.
- Details : Study of PF's impact on the MKK4-JNK signaling pathway in neurons.
- Source : (Cong et al., 2019)
Development of Antimalarial Drugs Targeting PfDHODH
- Application : Development of Plasmodium falciparum dihydroorotate dehydrogenase inhibitors as potential antimalarials.
- Details : Emphasizing the medicinal chemistry and efficacy studies of the triazolopyrimidine-based series.
- Source : (Coteron et al., 2011)
properties
CAS RN |
1834610-73-9 |
|---|---|
Product Name |
PF-06456384 trihydrochloride, >=98% (HPLC) |
Molecular Formula |
C35H32F3N7O3S2 |
Molecular Weight |
719.8022 |
IUPAC Name |
3-cyano-4-[2-[2-[(2-piperidin-4-ylethylamino)methyl]pyridin-4-yl]-4-[3-(trifluoromethyl)phenyl]phenoxy]-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide |
InChI |
InChI=1S/C35H32F3N7O3S2/c36-35(37,38)28-3-1-2-24(16-28)25-4-6-33(48-32-7-5-30(18-27(32)20-39)50(46,47)45-34-43-22-44-49-34)31(19-25)26-11-15-42-29(17-26)21-41-14-10-23-8-12-40-13-9-23/h1-7,11,15-19,22-23,40-41H,8-10,12-14,21H2,(H,43,44,45) |
InChI Key |
WSPHMGORSRQULF-UHFFFAOYSA-N |
SMILES |
C1CNCCC1CCNCC2=NC=CC(=C2)C3=C(C=CC(=C3)C4=CC(=CC=C4)C(F)(F)F)OC5=C(C=C(C=C5)S(=O)(=O)NC6=NC=NS6)C#N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PF-06456384; PF 06456384; PF06456384; PF-6456384; PF 6456384; PF6456384. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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